4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride

• IUPAC Name: 4-fluoro-2-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7H3ClF4O2S/c8-15(13,14)6-2-1-4(9)3-5(6)7(10,11)12/h1-3H
• InChI Key: IGMYEVQPXWKFQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C7H3ClF4O2S
• DSSTOX Substance ID: DTXSID40372132
• Molecular Weight: 262.61 g/mol
• CAS RN: 176225-09-5

Description

Synthesis Analysis

The synthesis of compounds related to 4-fluoro-2-(trifluoromethyl)benzenesulfonyl chloride involves several chemical reactions. For instance, 4-fluoride benzenesulfonamide and 4-trifluoromethyl benzenesulfonamide can be synthesized from corresponding benzenesulfonyl chloride through ammonification (Gegen Ta-n, 2015). Additionally, direct electrophilic (benzenesulfonyl)difluoromethylthiolation has been performed using a shelf-stable reagent, namely a (benzenesulfonyl)difluoromethanesulfenamide (Ermal Ismalaj, D. Le Bars, T. Billard, 2016).

Molecular Structure Analysis

The molecular and electronic structure of related compounds has been studied. For example, two sterically hindered isomers of the dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride were structurally characterized by X-ray single crystal diffraction and their electronic structures were investigated using quantum-chemical calculations (L. Rublova, B. Zarychta, V. Olijnyk, B. Mykhalichko, 2017).

Chemical Reactions and Properties

The photochemistry of fluoro(trifluoromethyl)benzenes, closely related to 4-fluoro-2-(trifluoromethyl)benzenesulfonyl chloride, has been studied in the gas phase, revealing interesting photophysical processes (K. Al-ani, 1973).

Physical Properties Analysis

Research on similar compounds, such as 3-[18F]fluoropropanesulfonyl chloride, has provided insights into the physical properties of these types of compounds, including their stability and reactivity (R. Löser, S. Fischer, A. Hiller, M. Köckerling, U. Funke, Aurélie Maisonial, P. Brust, J. Steinbach, 2013).

Chemical Properties Analysis

Various chemical properties of related compounds have been studied, such as the synthesis and stability of fluorinated building blocks for liquid crystal synthesis (A. Kiryanov, A. Seed, P. Sampson, 2001). Additionally, the activating properties of 4-fluorobenzenesulfonyl chloride have been explored for covalent attachment to solid supports (Y. A. Chang, A. Gee, A. Smith, W. Lake, 1992).

Scientific Research Applications

Fluoroalkylation Reactions

The fluoroalkylation reactions, including trifluoromethylation, play a critical role in the development of pharmaceuticals, agrochemicals, and functional materials. The unique effects of fluorine-containing functionalities on the physical, chemical, and biological properties of a molecule have been extensively studied. Water, as a (co)solvent or reactant, is employed in aqueous fluoroalkylation under environment-friendly conditions, highlighting the compound's relevance in green chemistry initiatives (Song et al., 2018).

Synthesis of Key Intermediates

The compound serves as a key intermediate in synthesizing 2-Fluoro-4-bromobiphenyl, an essential component for manufacturing flurbiprofen, a non-steroidal anti-inflammatory material. This synthesis process illustrates the compound's importance in the pharmaceutical industry and its role in creating more efficient and safer synthetic routes (Qiu et al., 2009).

Trifluoromethylsulfenylation Reactions

The application of CF3SO2Cl, closely related to the compound , in forming C–CF3, C–SCF3, C–SOCF3, and C–Cl bonds, showcases the versatility of such compounds in chemical synthesis. Electrophilic chlorination, a reaction unique to CF3SO2Cl, emphasizes the role of these compounds in enantioselective chlorination, further underscoring their utility in developing novel synthetic methodologies (Chachignon et al., 2017).

Environmental and Health Impact Studies

The study of fluorinated alternatives to per- and polyfluoroalkyl substances (PFASs) has become increasingly important due to their persistence, bioaccumulation, and potential toxicity. Research into new compounds that can replace PFASs focuses on assessing environmental and human health impacts, illustrating the critical role of such compounds in environmental science (Wang et al., 2019).

Safety And Hazards

This compound causes severe skin burns and eye damage. It may be corrosive to metals. Safety measures include wearing personal protective equipment, avoiding breathing dust, and not ingesting the compound. In case of contact with skin or eyes, immediate medical attention is required.

Future Directions

The compound’s potential for synthesizing β-arylated thiophenes and 2,5-diarylated pyrrole via palladium-catalyzed desulfitative arylation of thiophenes and pyrroles suggests it could have future applications in the synthesis of these and potentially other compounds.